Cas no 64265-11-8 (1H-Benzimidazol-5-ol,7-nitro-)

7-Nitro-1H-benzimidazol-5-ol is a heterocyclic compound featuring a benzimidazole core substituted with a nitro group at the 7-position and a hydroxyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity in electrophilic and nucleophilic substitution reactions, while the hydroxyl group offers a site for further functionalization. Its well-defined molecular framework is advantageous for the development of bioactive molecules, particularly in medicinal chemistry, where benzimidazole derivatives are known for their diverse pharmacological activities. The compound’s purity and stability ensure consistent performance in research applications.

1H-Benzimidazol-5-ol,7-nitro- structure

Product Name:1H-Benzimidazol-5-ol,7-nitro-

CAS No:64265-11-8

MF:C₇H₅N₃O₃

MW:179.132900953293

CID:499974

PubChem ID:24834854

Update Time:2025-10-28

1H-Benzimidazol-5-ol,7-nitro- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazol-5-ol,7-nitro-
- 5-Benzimidazolol,7-nitro- (6CI)
- 1H-Benzimidazol-5-ol,7-nitro-(9CI)
- 4-Nitro-6-benzimidazolol
- 4-Nitro-6-hydroxybenzimidazole
- DE22754000
- NIOSH/DE2275400
- 64265-11-8
- 4-Nitro-1H-benzo[d]imidazol-6-ol
- 6-Benzimidazolol, 4-nitro-
- Inchi： 1S/C7H5N3O3/c11-4-1-5-7(9-3-8-5)6(2-4)10(12)13/h1-3,11H,(H,8,9)
- InChI Key： KQZYLWARAWRASU-UHFFFAOYSA-N
- SMILES： OC1C=C(C2=C(C=1)NC=N2)[N+](=O)[O-]

Computed Properties

Exact Mass: 179.03315
Monoisotopic Mass: 179.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.7A^2
XLogP3: 1

Experimental Properties

PSA: 92.05

1H-Benzimidazol-5-ol,7-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061004120-250mg	6-Hydroxy-4-nitro-1H-benzimidazole	64265-11-8	98%	250mg	$5341.16	2023-09-01
Alichem	A061004120-500mg	6-Hydroxy-4-nitro-1H-benzimidazole	64265-11-8	98%	500mg	$7619.00	2023-09-01
Alichem	A061004120-1g	6-Hydroxy-4-nitro-1H-benzimidazole	64265-11-8	98%	1g	$14720.62	2023-09-01

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Additional information on 1H-Benzimidazol-5-ol,7-nitro-

Recent Advances in the Study of 1H-Benzimidazol-5-ol,7-nitro- (CAS: 64265-11-8) in Chemical Biology and Pharmaceutical Research

The compound 1H-Benzimidazol-5-ol,7-nitro- (CAS: 64265-11-8) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This benzimidazole derivative is known for its unique structural features, which make it a promising candidate for drug development, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

One of the key areas of research has been the antimicrobial properties of 1H-Benzimidazol-5-ol,7-nitro-. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to develop new antibiotics with reduced resistance potential.

In the realm of anticancer research, 1H-Benzimidazol-5-ol,7-nitro- has shown promise as a potential inhibitor of specific kinase pathways involved in tumor proliferation. A recent preprint on bioRxiv detailed its inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study utilized in vitro and in vivo models to demonstrate the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

The synthesis and structural modification of 1H-Benzimidazol-5-ol,7-nitro- have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies, as it addresses previous challenges related to the compound's availability and cost-effectiveness.

Beyond its direct therapeutic applications, 1H-Benzimidazol-5-ol,7-nitro- has been investigated as a molecular probe in chemical biology. Its fluorescent properties and ability to bind specific biomolecules make it a valuable tool for studying cellular processes. For instance, a recent study in ACS Chemical Biology utilized the compound to visualize the dynamics of protein-protein interactions in real time, providing insights into previously inaccessible biological phenomena.

Despite these promising developments, challenges remain in the clinical translation of 1H-Benzimidazol-5-ol,7-nitro-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and demonstrated efficacy in multiple therapeutic areas underscore its potential as a cornerstone in future drug discovery efforts.

In conclusion, the latest research on 1H-Benzimidazol-5-ol,7-nitro- (CAS: 64265-11-8) highlights its multifaceted applications in chemical biology and pharmaceutical science. From antimicrobial and anticancer properties to its utility as a molecular probe, this compound continues to inspire innovative research. Ongoing studies aim to overcome existing limitations and unlock its full therapeutic potential, making it a compound of significant interest for the scientific community.